N-(1-{5-[(2-amino-2-oxoethyl)thio]-4-methyl-4H-1,2,4-triazol-3-yl}ethyl)-2-fluorobenzamide

• IUPAC Name: N-[1-[5-(2-amino-2-oxoethyl)sulfanyl-4-methyl-1,2,4-triazol-3-yl]ethyl]-2-fluorobenzamide
• InChI: InChI=1S/C14H16FN5O2S/c1-8(17-13(22)9-5-3-4-6-10(9)15)12-18-19-14(20(12)2)23-7-11(16)21/h3-6,8H,7H2,1-2H3,(H2,16,21)(H,17,22)
• InChI Key: OBYVGSUBGMMFRY-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NN=C(N1C)SCC(=O)N)NC(=O)C2=CC=CC=C2F
• Molecular Formula: C14H16FN5O2S
• Molecular Weight: 337.37 g/mol

Description

The study and development of fluorobenzamides and triazole derivatives have gained significant interest due to their promising antimicrobial, antitumor, and pharmacological activities. These compounds, including those containing fluorine atoms and triazole rings, are synthesized through various methods, including microwave-induced synthesis, to enhance their antimicrobial activity (Desai, Rajpara, & Joshi, 2013).

Synthesis Analysis

Synthesis of similar compounds often involves the condensation of benzoyl groups with Knoevenagel condensation, utilizing methods like microwave-induced synthesis for efficiency. Spectroscopic techniques such as IR, NMR, and mass spectrometry play crucial roles in confirming the structures of these synthesized compounds (Desai et al., 2013).

Molecular Structure Analysis

The molecular structure of related compounds, characterized by X-ray diffraction, reveals detailed insights into their conformation and stabilization through intramolecular hydrogen bonding. For instance, compounds with a benzamide moiety attached to a thiourea nucleus show specific crystallization patterns (Saeed, Erben, Abbas, & Flörke, 2010).

Chemical Reactions and Properties

The chemical properties of fluorobenzamides and triazole derivatives, including their reactions and potential as intermediates in the synthesis of more complex compounds, have been explored. Microwave-assisted Fries rearrangement under catalyst- and solvent-free conditions has been employed for the synthesis of specific benzamide derivatives, showcasing their chemical reactivity and the potential for various chemical transformations (Moreno-Fuquen et al., 2019).

Physical Properties Analysis

The physical properties of such compounds, including their crystallization behavior and molecular conformations, have been studied through methods like X-ray crystallography. This provides insights into the compounds' stability, molecular interactions, and potential for forming dimers in crystal structures (Dolzhenko et al., 2010).

Chemical Properties Analysis

The chemical properties, including the antimicrobial and antitumor activities of fluorobenzamides and triazole derivatives, are of significant interest. These compounds exhibit varying degrees of activity against bacteria and fungi, influenced by structural features such as the presence of a fluorine atom in the benzoyl group (Desai et al., 2013; Xiong et al., 2009).

• (Desai, Rajpara, & Joshi, 2013)
• (Saeed, Erben, Abbas, & Flörke, 2010)
• (Moreno-Fuquen et al., 2019)
• (Dolzhenko et al., 2010)
• (Xiong et al., 2009)